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Compound of Interest

Compound Name: 5-Fluoro-2-formylpyridine

Cat. No.: B112449 Get Quote

An In-depth Technical Guide to 5-Fluoro-2-formylpyridine: Chemical Properties and Structure

Introduction
5-Fluoro-2-formylpyridine, also known as 5-fluoropicolinaldehyde, is a fluorinated

heterocyclic compound of significant interest in medicinal chemistry and materials science.[1]

The presence of a fluorine atom and an aldehyde group on the pyridine ring imparts unique

chemical properties, making it a valuable intermediate in the synthesis of complex organic

molecules and novel drug candidates.[1] The introduction of fluorine can alter the physical,

chemical, and biological activities of compounds, often leading to improved efficacy and

bioavailability in drug development.[1][2] This guide provides a comprehensive overview of the

chemical properties, structure, and relevant experimental methodologies for 5-Fluoro-2-
formylpyridine.

Chemical Structure and Identification
The structure of 5-Fluoro-2-formylpyridine consists of a pyridine ring substituted with a

fluorine atom at the 5-position and a formyl (aldehyde) group at the 2-position.
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Identifier Value

IUPAC Name 5-fluoropyridine-2-carbaldehyde[3]

Molecular Formula C₆H₄FNO[3][4]

SMILES String Fc1ccc(C=O)nc1[4]

InChI Key IACCXWQKIQUVFQ-UHFFFAOYSA-N[3][4]

CAS Number 31181-88-1[3]

Physicochemical Properties
The physicochemical properties of 5-Fluoro-2-formylpyridine are summarized in the table

below. These properties are crucial for optimizing reaction conditions, purification processes,

and formulation development.

Property Value Reference

Molecular Weight 125.10 g/mol [3][4]

Appearance
Colorless to light yellow liquid

or solid
[1][4]

Boiling Point 184 - 186 °C [1]

Density 1.249 g/cm³ [1]

Flash Point 71 °C [1]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol, ether, and

dichloromethane.

[1]

Chemical Reactivity
5-Fluoro-2-formylpyridine exhibits reactivity characteristic of its functional groups: the

aldehyde, the pyridine ring, and the fluorine atom.
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Aldehyde Group: The aldehyde group is susceptible to oxidation and can be converted to a

carboxylic acid using weak oxidizing agents.[1] It can also participate in various nucleophilic

addition and condensation reactions, making it a key handle for building more complex

molecules.[1] The electron-withdrawing effect of the fluorine atom may enhance the reactivity

of the aldehyde group.[1]

Pyridine Ring: The nitrogen atom in the pyridine ring confers weak basicity, allowing it to

react with acids to form pyridine salts.[1] This property can influence its solubility and

reactivity in different pH environments.[1]

Fluorine Atom: The highly electronegative fluorine atom significantly influences the electron

distribution within the molecule.[1] This can affect the reactivity of other positions on the

pyridine ring and is a key feature leveraged in drug design to modify properties like metabolic

stability and receptor binding affinity.[2]

Experimental Protocols
Synthesis Methodologies
Several synthetic routes for 5-Fluoro-2-formylpyridine have been reported. The choice of

method often depends on the availability of starting materials and the desired scale of the

reaction.
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Synthesis Pathways for 5-Fluoro-2-formylpyridine

5-Fluoropyridine-2-methanol

Oxidation
(e.g., Dess-Martin periodinane)

Route 1

5-Fluoro-2-methylpyridine

Bromination (NBS)
+ Urotropine/Acid Hydrolysis

Route 2

5-Fluoro-2-nitrile pyridine

Mild Reduction
(e.g., LiAlH4/AlCl3)

Route 3

5-Fluoro-2-formylpyridine
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General Analytical Workflow

Sample Preparation

Chromatographic Analysis

Detection & Quantification

Prepare Stock Solution
(e.g., in Methanol)

Create Calibration Standards
(Serial Dilution)

Create Calibration Curve
(Peak Area vs. Concentration)

Prepare Sample
(Dissolve/Dilute in Solvent)

Select Method

Gas Chromatography (GC)

Volatile

HPLC

Less Volatile

FID or MS Detector UV or MS Detector

Quantify Analyte
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Role of 5-Fluoro-2-formylpyridine in Drug Discovery

5-Fluoro-2-formylpyridine
(Key Building Block)

Synthesis of
Novel Drug Candidates

Fluorine Atom Introduction

Therapeutic Agents
(e.g., Anti-Tumor)

Modulation of
Physicochemical Properties

(e.g., pKa, Lipophilicity)

Enhanced Biological Activity
& Metabolic Stability

Improved Target Affinity
& Bioavailability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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